Cas no 1159822-87-3 (ethyl 3-methylpiperidine-4-carboxylate;hydrochloride)

• Product Name: ethyl 3-methylpiperidine-4-carboxylate;hydrochloride
• CAS No: 1159822-87-3
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 1025822
• PubChem ID: 51358495
• Update Time: 2025-05-21

ethyl 3-methylpiperidine-4-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methylpiperidine-4-carboxylate hydrochloride
• 3-Methylpiperidine-4-carboxylic acid ethyl ester hydrochloride
• ethyl 3-methylpiperidine-4-carboxylate;hydrochloride
• P16206
• Ethyl 3-methylpiperidine-4-carboxylate--hydrogen chloride (1/1)
• CS-0054152
• DWVGFZFOOYRFLV-UHFFFAOYSA-N
• DB-060800
• 1159822-87-3
• SB43746
• BS-19482
• AKOS015918738
• Ethyl3-methylpiperidine-4-carboxylatehydrochloride
• Ethyl 3-methylpiperidine-4-carboxylate HCl
• cis-Ethyl 3-methylpiperidine-4-carboxylate hydrochloride
• 3-Methyl-piperidine-4-carboxylic acid ethyl ester hydrochloride
• SCHEMBL12471903
• DTXSID50679982

• MDL： MFCD09991689
• Inchi： 1S/C9H17NO2.ClH/c1-3-12-9(11)8-4-5-10-6-7(8)2;/h7-8,10H,3-6H2,1-2H3;1H
• InChI Key： DWVGFZFOOYRFLV-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CCNCC1C)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 3-methylpiperidine-4-carboxylate;hydrochloride

Ethyl 3-Methylpiperidine-4-Carboxylate Hydrochloride: A Comprehensive Overview

Ethyl 3-methylpiperidine-4-carboxylate hydrochloride, with the CAS number 1159822-87-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as ethyl 3-methylpiperidine-4-carboxylate hydrochloride, belongs to the class of piperidine derivatives and is widely studied for its potential applications in drug development and chemical synthesis.

The structure of ethyl 3-methylpiperidine-4-carboxylate hydrochloride consists of a piperidine ring, a six-membered saturated cyclic amine, with a methyl group attached at the third position and an ethyl ester group at the fourth position. The hydrochloride salt form indicates that the compound exists as a zwitterion, where the nitrogen atom in the piperidine ring is protonated, and the carboxylic acid group is deprotonated to form a chloride ion. This structural arrangement contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. Ethyl 3-methylpiperidine-4-carboxylate hydrochloride has been explored as a precursor for various drug molecules, including analgesics, anti-inflammatory agents, and neuroprotective compounds. Its ability to act as a versatile building block in organic synthesis has made it a valuable compound in research laboratories worldwide.

In terms of synthesis, ethyl 3-methylpiperidine-4-carboxylate hydrochloride can be prepared through various routes, including alkylation, acylation, and ring-closing reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are essential for pharmacological studies requiring high specificity.

The physical properties of ethyl 3-methylpiperidine-4-carboxylate hydrochloride include a melting point of approximately 200°C and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are critical for its characterization and quality control during manufacturing processes.

From an applications perspective, ethyl 3-methylpiperidine-4-carboxylate hydrochloride has been utilized in the development of peptide-based drugs due to its ability to serve as a bioisostere for other amino acid derivatives. Its role in enhancing drug stability and bioavailability has been extensively studied, with promising results reported in preclinical models. Additionally, this compound has been investigated for its potential as a chiral catalyst in asymmetric catalysis, further underscoring its versatility in chemical research.

Recent research has also focused on the pharmacokinetic properties of ethyl 3-methylpiperidine-4-carboxylate hydrochloride. Studies have shown that this compound exhibits favorable absorption profiles in animal models, suggesting its potential as an orally bioavailable drug candidate. Furthermore, its metabolism and excretion pathways have been characterized, providing valuable insights into its safety profile and suitability for long-term therapeutic use.

In conclusion, ethyl 3-methylpiperidine-4-carboxylate hydrochloride (CAS No. 1159822-87-3) is a multifaceted compound with significant implications in organic chemistry and pharmacology. Its structural features, synthetic accessibility, and diverse applications make it an invaluable tool in drug discovery and development. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing medical science.